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Abstract
Bentranil, a post-emergent herbicide, has been a subject of interest in agricultural chemical

research due to its selective herbicidal activity. This technical guide provides an in-depth

overview of Bentranil, focusing on its synthesis, mechanism of action, herbicidal activity, and

toxicological profile. While extensive quantitative data on Bentranil's specific herbicidal efficacy

and toxicology are not readily available in publicly accessible literature, this guide synthesizes

the existing knowledge to provide a valuable resource for researchers. This document also

explores the enhanced activity of its derivative, fluorobentranil, and discusses the broader

context of benzoxazinone herbicides. Detailed experimental protocols for its synthesis are

provided, and logical workflows relevant to its study are visualized.

Introduction
Bentranil, chemically known as 2-phenyl-4H-3,1-benzoxazin-4-one, is a selective post-

emergent herbicide.[1] It has demonstrated efficacy in controlling annual weeds in various

cereal crops, maize, and rice.[1] Despite its excellent selectivity for important crops like

potatoes and soybeans, Bentranil was never commercialized on a large scale due to the high

doses required to effectively control broadleaf weeds.[1] Research into its derivatives, such as

fluorobentranil, has shown significantly enhanced herbicidal activity.[1] Beyond its agricultural

applications, Bentranil derivatives have also been investigated for their potential as highly
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selective Cytochrome P450 inhibitors, indicating a possible role in cancer treatment research.

[1]

Synthesis and Chemical Properties
The synthesis of Bentranil can be achieved through the reaction of 2-iodobenzoic acid and

benzonitrile.[1] A more detailed and modern synthetic protocol is provided below.

Chemical Properties
Property Value Reference

IUPAC Name
2-phenyl-4H-3,1-benzoxazin-4-

one
[1]

Other Names Linarotox; H-170 [1]

CAS Number 1022-46-4 [1]

Chemical Formula C14H9NO2 [1]

Molar Mass 223.231 g·mol−1 [1]

Appearance White to almost white solid [1]

Melting Point 124 °C (255 °F; 397 K) [1]

Boiling Point 192 °C (378 °F; 465 K) [1]

Solubility in water 5.5 mg/L [1]

Experimental Protocol: Synthesis of Bentranil
A general and efficient procedure for the synthesis of Bentranil involves the reaction of o-

iodobenzoic acid with benzonitrile using an ionic liquid as a catalyst.

Materials:

o-iodobenzoic acid (2.0 mmol)

Benzonitrile (2.0 mmol)
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1-butyl-3-methylimidazolium hydroxide ([bmIm]OH) (35 mol%)

Deionized water

Diethyl ether

Anhydrous sodium sulfate (Na2SO4)

Procedure:

A mixture of benzonitrile (2.0 mmol), o-iodobenzoic acid (2.0 mmol), and [bmIm]OH (35

mol%) is stirred at room temperature for 3-5 hours.

The completion of the reaction is monitored by Thin Layer Chromatography (TLC).

Upon completion, 20 mL of water is added to the reaction mixture and stirred thoroughly.

The product is extracted with diethyl ether (3 x 20 mL).

The combined organic layers are dried over anhydrous Na2SO4.

The crude product is then purified by column chromatography to obtain analytically pure

Bentranil.

This method is noted for its green chemistry approach, utilizing an ionic liquid that can be

recovered and reused.

o-Iodobenzoic Acid

Reaction Mixture
(Stir at RT, 3-5h)Benzonitrile

[bmIm]OH (catalyst)

Extraction
with Ether

Drying
(Na2SO4)

Column
Chromatography Bentranil
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Caption: Synthesis workflow for Bentranil.

Mechanism of Action
The precise molecular mechanism of action for Bentranil as a herbicide is not extensively

detailed in the available literature. However, it belongs to the benzoxazinone class of

herbicides. Herbicides in this class are known to act through various mechanisms, including the

inhibition of lipid biosynthesis. It is important to note that the specific target enzyme for

Bentranil has not been definitively identified.

The fluorine-substituted derivative, fluorobentranil, exhibits significantly higher herbicidal

activity. This is attributed to the high electronegativity of the fluorine atom, which is thought to

strengthen the binding of the molecule to its target enzyme.[1]

Herbicidal Activity
Bentranil is a post-emergent herbicide effective against annual weeds.[1] It displays good

selectivity for several important crops, including cereals, maize, and rice.[1]

Fluorobentranil
The introduction of a fluorine atom to the Bentranil structure, creating fluorobentranil, has

been shown to dramatically increase its herbicidal efficacy. The 5-fluoro derivative, in particular,

demonstrated triple the herbicidal activity of the parent compound.[1] This derivative shows

good broad-leaf activity and maintains selectivity in rice, cereals, and maize.

Note on Quantitative Data: Despite extensive searches, specific IC50 values for the herbicidal

activity of Bentranil and its derivatives against various weed species are not available in the

public domain. Such data is crucial for a comprehensive understanding of its efficacy and for

comparative analysis.

Toxicology
Detailed toxicological data, such as LD50 values for Bentranil, are not readily available in the

reviewed literature. However, data for a related benzoxazinone compound can provide some

context for the general toxicity of this chemical class.
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[2]

Disclaimer: This data is for a related compound and should not be directly extrapolated to

Bentranil. It is presented here to give a general indication of the toxicity of the benzoxazinone

chemical family.

General Experimental Workflow for Herbicide
Efficacy Testing
The following diagram illustrates a general workflow for evaluating the efficacy of a new

herbicidal compound like Bentranil. This is a representative workflow and does not correspond

to a specific experiment cited in this guide.
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Caption: General workflow for herbicide evaluation.

Conclusion
Bentranil represents an interesting case in agricultural chemical research. While its initial

promise as a selective herbicide was hampered by the need for high application rates,

research into its derivatives like fluorobentranil highlights the potential for significant

improvements in efficacy through chemical modification. The lack of publicly available, detailed
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quantitative data on its herbicidal activity and toxicology underscores the challenges in

assessing the full potential of such compounds. Further research to elucidate its precise

mechanism of action and to conduct comprehensive efficacy and safety studies would be

necessary to fully understand the role Bentranil and its derivatives could play in modern

agriculture and potentially in other fields such as medicine. This guide provides a foundational

understanding for researchers interested in exploring this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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